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Compound of Interest

Compound Name: 1,4-Diacetylbenzene

Cat. No.: B086990 Get Quote

An In-depth Technical Guide to 1,4-Diacetylbenzene for Researchers and Drug Development

Professionals

Introduction
1,4-Diacetylbenzene, also known as p-diacetylbenzene, is an aromatic ketone that serves as

a versatile building block in organic synthesis and materials science. Its symmetrical structure,

featuring a central benzene ring substituted with two acetyl groups at the para positions, makes

it a valuable precursor for the synthesis of a wide range of compounds, including

pharmaceuticals, polymers, and metal-organic frameworks. This technical guide provides a

comprehensive overview of its chemical identity, physicochemical properties, synthesis, and

key applications, with a focus on its relevance to researchers, scientists, and professionals in

drug development.

Chemical Identity and Properties
The definitive identification of a chemical compound is crucial for research and development.

The standard nomenclature and registry number for p-diacetylbenzene are provided below.

IUPAC Name: 1-(4-acetylphenyl)ethanone[1][2][3]

Other Names: p-Diacetylbenzene, 1,1'-(1,4-phenylene)bis(ethanone), p-

Acetylacetophenone[1][2][4][5]
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CAS Number: 1009-61-6[1][2][4]

Molecular Formula: C₁₀H₁₀O₂[5][6]

Molecular Weight: 162.19 g/mol [5][6]

Physicochemical Data
A summary of the key physicochemical properties of 1,4-diacetylbenzene is presented in the

table below, offering a quick reference for experimental design.

Property Value Reference

Melting Point 111-113 °C [6]

Boiling Point 120 °C at 1 mmHg [6]

Density 1.0613 g/cm³ (rough estimate) [6]

Water Solubility 6.309 mg/L at 25 °C [6]

Appearance
White to light brown crystalline

powder
[6]

Spectral Data
Spectroscopic data are essential for the structural elucidation and purity assessment of a

compound. The characteristic spectral data for 1,4-diacetylbenzene are summarized in the

following tables.

¹H NMR Spectroscopy (CDCl₃)[7]

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.98 s 4H Aromatic (Ar-H)

2.62 s 6H Acetyl (CH₃)

¹³C NMR Spectroscopy (CDCl₃)[7]
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Chemical Shift (δ) ppm Assignment

197.7 C=O

139.9 Aromatic (Ar-C)

128.4 Aromatic (Ar-CH)

26.9 -COCH₃

Infrared (IR) Spectroscopy (KBr Pellet)[7]

Wavenumber (cm⁻¹) Assignment

~1680 C=O stretch

~1600, ~1400 Aromatic C=C stretch

~1265 C-C stretch

Mass Spectrometry (Electron Ionization)[1][7]

m/z Assignment

162 [M]⁺

147 [M-CH₃]⁺

119 [M-COCH₃]⁺

91 [C₇H₇]⁺

Experimental Protocols
1,4-Diacetylbenzene is a key starting material for the synthesis of various organic compounds.

One of the most prominent applications is in the synthesis of bis-chalcones, which are known to

exhibit a wide range of biological activities.
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Synthesis of Bis-Chalcones via Claisen-Schmidt
Condensation
This protocol describes the acid-catalyzed condensation of 1,4-diacetylbenzene with an

aromatic aldehyde to yield a bis-chalcone.[2][8]

Materials:

1,4-Diacetylbenzene

Substituted aromatic aldehyde (e.g., 4-hydroxy-3-methoxybenzaldehyde, also known as

vanillin)[8]

Ethanol

Concentrated Sulfuric Acid (c-H₂SO₄)

Round-bottom flask

Reflux condenser

Stirring apparatus

Filtration apparatus

Procedure:

To a stirred solution of 1,4-diacetylbenzene (1 equivalent) in ethanol in a round-bottom

flask, add concentrated sulfuric acid (1 equivalent).

Reflux the mixture for 30 minutes.[8]

Add a solution of the substituted aromatic aldehyde (2 equivalents) in ethanol to the reaction

mixture.[8]

Continue to reflux the resulting mixture for 12-24 hours.[8]

Monitor the reaction progress using Thin Layer Chromatography (TLC).
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After completion, cool the reaction mixture to room temperature.

If a solid precipitates, collect the crude product by vacuum filtration and wash it with cold

ethanol and diethyl ether.[8]

If no precipitate forms, concentrate the solution under reduced pressure and purify the

residue by column chromatography (e.g., silica gel with an ethyl acetate/hexanes eluent).[8]

Applications in Research and Development
Drug Discovery and Medicinal Chemistry
While 1,4-diacetylbenzene itself is not known for significant biological activity, it serves as a

crucial scaffold for the synthesis of molecules with therapeutic potential.[9] Its ability to undergo

condensation reactions on both acetyl groups allows for the creation of symmetrical bis-

heterocyclic compounds and chalcones.[9] Chalcones, in particular, are a class of compounds

that have demonstrated a broad spectrum of pharmacological activities, including antimicrobial,

anti-inflammatory, and anticancer properties.[2][10] The synthesis of bis-chalcones from 1,4-
diacetylbenzene is a straightforward approach to generating novel compounds for drug

screening and lead optimization.[2][8]

1,4-Diacetylbenzene

Ethanol, H₂SO₄ (cat.)
Reflux

Aromatic Aldehyde
(2 eq.)

Bis-Chalcone Derivative Biological Screening
(e.g., Antimicrobial, Anticancer)

Click to download full resolution via product page

Caption: Synthetic workflow for producing biologically active bis-chalcones.

Materials Science
In the field of materials science, 1,4-diacetylbenzene is utilized as a rigid building block for the

construction of porous organic polymers.[11] Its linear and symmetrical structure makes it an

ideal cross-linker in the synthesis of conjugated microporous polymers (CMPs).[11] These
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materials are characterized by high thermal stability, chemical inertness, and a defined pore

structure, making them suitable for applications such as gas storage, separation, and catalysis.

[11]

Starting Materials

1,4-Diacetylbenzene
(Crosslinker) Co-monomer(s)

Polymerization Reaction
(e.g., Acid-catalyzed
cyclotrimerization)

Conjugated Microporous
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Applications
(e.g., Nanofiltration,

Gas Separation)
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Caption: Workflow for the synthesis of conjugated microporous polymers.

Conclusion
1,4-Diacetylbenzene is a commercially available and synthetically versatile compound with

significant applications in both medicinal chemistry and materials science. Its straightforward
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reactivity and symmetrical structure allow for the efficient construction of complex molecules

and functional materials. For researchers and drug development professionals, it represents a

valuable starting point for the discovery of new bioactive compounds, particularly through the

synthesis of chalcone derivatives. In materials science, its role as a rigid linker is key to the

development of advanced porous polymers. This guide provides the foundational technical

information required to effectively utilize 1,4-diacetylbenzene in a research and development

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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